Cas no 2680724-52-9 (3,3,3-Trifluoro-2-(2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3,3,3-Trifluoro-2-(2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680724-52-9
• MF: C₁₂H₉F₆NO₄
• MW: 345.194584608078
• CID: 5626963
• PubChem ID: 165934374
• Update Time: 2025-10-22

3,3,3-Trifluoro-2-(2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2680724-52-9
• EN300-28297761
• 3,3,3-Trifluoro-2-(2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C12H9F6NO4/c1-23-7-5-3-2-4-6(7)10(9(21)22,12(16,17)18)19-8(20)11(13,14)15/h2-5H,1H3,(H,19,20)(H,21,22)
• InChI Key： RXGISNOXQNDGTO-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C1C=CC=CC=1OC)NC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 345.04357674g/mol
• Monoisotopic Mass: 345.04357674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3,3,3-Trifluoro-2-(2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

3,3,3-Trifluoro-2-(2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic Acid: A Comprehensive Overview

The compound 3,3,3-Trifluoro-2-(2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid, identified by the CAS number 118071-56-9, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which incorporates multiple fluorine atoms and a methoxyphenyl group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the potential of this compound in drug design and development. The fluorine atoms in the structure contribute to enhanced lipophilicity and stability, making it an attractive candidate for various therapeutic applications. Additionally, the methoxyphenyl group introduces electronic effects that can modulate the compound's interactions with biological targets.

One of the most notable aspects of this compound is its role as an intermediate in the synthesis of more complex molecules. Researchers have utilized its structure to develop novel drugs targeting specific pathways in diseases such as cancer and neurodegenerative disorders. The ability to modify its structure further enhances its versatility in drug discovery.

The synthesis of 3,3,3-Trifluoro-2-(2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid involves a series of multi-step reactions that require precise control over reaction conditions. The incorporation of fluorine atoms into the molecule is particularly challenging due to their high reactivity and tendency to form strong bonds. However, advancements in fluorination techniques have made it possible to achieve high yields and purity levels.

In terms of physical properties, this compound exhibits a high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in various analytical techniques such as chromatography and spectroscopy. Furthermore, its stability under physiological conditions has been confirmed through extensive testing.

Recent research has also explored the pharmacokinetic profile of this compound. Studies indicate that it has favorable absorption and distribution properties, which are critical for its potential use as a drug candidate. Additionally, preliminary toxicity studies suggest that it has low toxicity at therapeutic doses.

The application of this compound extends beyond pharmaceuticals. It has also found use in agrochemicals and materials science due to its unique chemical properties. For instance, it has been investigated as a potential herbicide due to its ability to inhibit specific enzymes involved in plant metabolism.

In conclusion, 3,3,3-Trifluoro-2-(2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid represents a significant advancement in organic chemistry. Its versatile structure and favorable properties make it a valuable tool in various fields. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in both academic and industrial settings.